(5-Bromobenzo[d]thiazol-2-yl)methanamine hydrochloride

• IUPAC Name: (5-bromo-1,3-benzothiazol-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C8H7BrN2S.ClH/c9-5-1-2-7-6(3-5)11-8(4-10)12-7;/h1-3H,4,10H2;1H
• InChI Key: AZRJEOGMXNTZOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)N=C(S2)CN.Cl
• Molecular Formula: C8H8BrClN2S
• Molecular Weight: 279.59 g/mol
• CAS No.: 2138191-03-2

Description

(5-Bromobenzo[d]thiazol-2-yl)methanamine hydrochloride is a useful research compound. Its molecular formula is C8H8BrClN2S and its molecular weight is 279.58. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

• A study by Pişkin, Canpolat, and Öztürk (2020) synthesized and characterized a new zinc phthalocyanine substituted with benzenesulfonamide derivative groups containing Schiff base. This compound exhibited potential for photodynamic therapy application due to its good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making it significant for Type II mechanisms in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Anticancer Studies

• Preethi, Jayaprakash, Rani, and Vijayakumar (2021) described the synthesis of metal complexes using 1-(furan-2-yl) methanamine condensed with 5-bromo-2-hydroxybenzaldehyde Schiff base. These complexes demonstrated antimicrobial and anticancer activities, showing potential in biological efficacy (Preethi, Jayaprakash, Rani, & Vijayakumar, 2021).

Synthesis of Biologically Active Compounds

• Lin, Salter, and Gong (2009) reported a rapid and efficient synthesis of stable isotope-labeled 5-(Hydroxymethyl)thiazole, a building block for many biologically active compounds. This method provides a simple and convenient synthetic method for stable isotope-labeled and potentially radioactive isotope-labeled thiazole compounds (Lin, Salter, & Gong, 2009).

Synthesis and Structure Analysis

• Polo, Morales-Bayuelo, Orozco-Ugarriza, Henao, Galdámez, and Gutiérrez (2019) synthesized 2-bromo-N-(2,4-difluorobenzyl)benzamide and conducted structural analysis. This compound is an intermediate for the synthesis of phenanthridinone, demonstrating its utility in chemical synthesis and structural studies (Polo et al., 2019).

Mechanism of Action

Mode of Action

Similar compounds have been shown to interact with their targets, leading to changes in cellular processes .

Pharmacokinetics

Its bioavailability, half-life, and other pharmacokinetic parameters remain to be determined .

Result of Action

More research is needed to understand its effects at the molecular and cellular levels .

Action Environment

Factors such as pH, temperature, and presence of other compounds could potentially affect its action .